Cas no 2228521-17-1 ({2,2-dimethyl-3-(methylsulfanyl)methylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-(methylsulfanyl)methylcyclopropyl}methanamine
• CAS No: 2228521-17-1
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5796585
• PubChem ID: 165687624
• Update Time: 2025-07-15

{2,2-dimethyl-3-(methylsulfanyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-(methylsulfanyl)methylcyclopropyl}methanamine
• {2,2-dimethyl-3-[(methylsulfanyl)methyl]cyclopropyl}methanamine
• 2228521-17-1
• EN300-1767767

• Inchi： 1S/C8H17NS/c1-8(2)6(4-9)7(8)5-10-3/h6-7H,4-5,9H2,1-3H3
• InChI Key： KMZJWNKPEVNVNR-UHFFFAOYSA-N
• SMILES： S(C)CC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on {2,2-dimethyl-3-(methylsulfanyl)methylcyclopropyl}methanamine

Compound CAS No. 2228521-17-1: {2,2-Dimethyl-3-(Methylsulfanyl)methylcyclopropyl}methanamine

The compound with CAS number 2228521-17-1, known as {2,2-Dimethyl-3-(Methylsulfanyl)methylcyclopropyl}methanamine, is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and unique chemical reactivity. The presence of a methanamine group further enhances its functional versatility, making it a valuable molecule in both academic research and industrial settings.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. The cyclopropane ring, in particular, has been shown to exhibit interesting pharmacokinetic properties, which could be advantageous in drug design. Additionally, the sulfur-containing methylsulfanyl group contributes to the compound's stability and bioavailability, making it a promising candidate for further investigation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving organometallic reactions and cyclization techniques. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the synthesis. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. This has made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

The structural uniqueness of {2,2-Dimethyl-3-(Methylsulfanyl)methylcyclopropyl}methanamine also lends itself well to applications in materials science. Its rigid cyclopropane framework can be utilized in the development of advanced polymers and materials with tailored mechanical properties. For instance, researchers have explored its use as a monomer in polymerization reactions, where it contributes to the formation of high-performance materials with enhanced durability and thermal stability.

Moreover, this compound has shown potential in the field of green chemistry. Its ability to participate in sustainable chemical processes without generating harmful byproducts aligns with the growing demand for environmentally friendly chemical solutions. Recent studies have demonstrated its use as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral compounds with high enantioselectivity. This not only enhances the efficiency of chemical processes but also reduces waste generation.

In conclusion, {2,2-Dimethyl-3-(Methylsulfanyl)methylcyclopropyl}methanamine (CAS No. 2228521-17-1) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.